Cas no 62095-47-0 (Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester)

Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester structure
62095-47-0 structure
Product Name:Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
CAS No:62095-47-0
MF:C15H13BrO3
MW:321.165923833847
CID:458349
PubChem ID:818141
Update Time:2025-04-19

Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
    • (4-bromophenyl) 2-(2-methylphenoxy)acetate
    • Oprea1_014978
    • DTXSID90355910
    • AE-848/33769052
    • 4-bromophenyl (2-methylphenoxy)acetate
    • 62095-47-0
    • Oprea1_853609
    • AKOS002933827
    • Inchi: 1S/C15H13BrO3/c1-11-4-2-3-5-14(11)18-10-15(17)19-13-8-6-12(16)7-9-13/h2-9H,10H2,1H3
    • InChI Key: QAYOCVFRZVCZGZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(COC1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 320.00479
  • Monoisotopic Mass: 320.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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